Cas no 95150-17-7 (Sodium Formate-13C-18O2)

• Product Name: Sodium Formate-13C-18O2
• CAS No: 95150-17-7
• MF: CHNaO₂
• MW: 72.9993875026703
• CID: 2818689
• Update Time: 2025-06-09

Sodium Formate-13C-18O2 Chemical and Physical Properties

Names and Identifiers

• Sodium (~13~C,~18~O_2_)formate
• Sodium Formate-13C-18O2

• Inchi： 1S/CH2O2.Na/c2-1-3;/h1H,(H,2,3);/q;+1/p-1/i1+1,2+2,3+2;
• InChI Key： HLBBKKJFGFRGMU-SORTUTTKSA-M
• SMILES： [Na+].[18O-][13CH]=[18O]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 13.5
• Topological Polar Surface Area: 40.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts

Additional information on Sodium Formate-13C-18O2

Comprehensive Guide to Sodium Formate-13C-18O2 (CAS No. 95150-17-7): Applications, Isotopic Labeling, and Sustainability

Sodium Formate-13C-18O2 (CAS No. 95150-17-7) is a stable isotope-labeled derivative of sodium formate, a compound widely used in industrial, pharmaceutical, and research applications. This specialized form, enriched with carbon-13 (13C) and oxygen-18 (18O), offers unique advantages in tracer studies, metabolic research, and environmental monitoring. The isotopic labeling technique enhances precision in analytical methods such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), making it invaluable for scientists investigating biochemical pathways or carbon cycling.

The growing demand for stable isotope-labeled compounds like Sodium Formate-13C-18O2 reflects broader trends in life sciences and green chemistry. Researchers increasingly seek tools to study carbon sequestration, sustainable energy solutions, and climate change mitigation. For instance, 13C-labeled compounds are critical in metabolic flux analysis, helping optimize biofuel production or understand microbial contributions to carbon cycles. Meanwhile, 18O labeling aids in tracing oxygen dynamics in environmental systems, a hot topic in water resource management and ecosystem studies.

From a technical perspective, Sodium Formate-13C-18O2 (CAS No. 95150-17-7) is synthesized through carefully controlled reactions to ensure isotopic purity. Its molecular formula, Na⁺13C18O₂⁻, highlights the substitution of natural isotopes with 13C and 18O, which do not alter chemical behavior but provide detectable signatures for analysis. This property is leveraged in pharmaceutical research, where drug metabolism studies rely on isotopic tracers to track molecular pathways without interference.

In industrial contexts, Sodium Formate-13C-18O2 supports innovations in renewable materials and carbon-neutral processes. For example, it can serve as a precursor in synthesizing labeled polymers or biodegradable plastics, aligning with global pushes for circular economies. Companies exploring carbon footprint reduction also use isotopic labels to validate emission claims or optimize supply chains—a practice gaining traction amid stricter ESG (Environmental, Social, and Governance) reporting standards.

For laboratories, handling Sodium Formate-13C-18O2 requires attention to storage conditions (e.g., desiccated environments) to preserve isotopic integrity. Its solubility in water and compatibility with common solvents like ethanol make it versatile for experimental designs. FAQs often address its shelf life, handling protocols, and custom synthesis options, reflecting user priorities in procurement and application.

Looking ahead, the role of isotope-enriched chemicals like Sodium Formate-13C-18O2 will expand alongside advancements in precision agriculture, biomedical imaging, and clean energy. As industries prioritize data-driven sustainability, tools enabling accurate measurement and tracing will remain indispensable. This positions CAS No. 95150-17-7 as both a niche reagent and a catalyst for broader scientific and environmental progress.